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Compound of Interest

(R)-2-Benzyl-3-hydroxypropyl!
Compound Name:
Acetate

Cat. No.: B055892

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for
(R)-2-Benzyl-3-hydroxypropyl Acetate (CAS No. 110270-49-0). A specific Safety Data Sheet
(SDS) for this compound is not publicly available. The information herein is intended for use by
qualified professionals and is based on general laboratory safety principles and data for related
compounds. It is not a substitute for a comprehensive risk assessment, which should be
conducted by the user before handling this chemical.

Introduction

(R)-2-Benzyl-3-hydroxypropyl Acetate is a chiral intermediate used in the synthesis of
pharmaceutical compounds such as Retorphan and Sinorphan.[1] Its chemical structure and
properties necessitate careful handling in a laboratory setting to minimize exposure and ensure
personnel safety. This guide provides an overview of the known properties, recommended
handling procedures, and safety precautions.

Chemical Identification
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Property Value

Chemical Name (R)-2-Benzyl-3-hydroxypropyl Acetate
CAS Number 110270-49-0

Molecular Formula C12H1603

Molecular Weight 208.26 g/mol

Appearance Colourless Qil

Storage 2-8°C in a refrigerator

Hazard Identification and Classification

A specific Globally Harmonized System (GHS) classification for (R)-2-Benzyl-3-hydroxypropyl
Acetate is not available due to the lack of a publicly accessible Safety Data Sheet (SDS). In
the absence of specific data, this compound should be handled as a substance of unknown
toxicity.

For informational purposes, the hazard classification for a related compound, Benzyl Acetate
(CAS: 140-11-4), is provided below. Caution: This information is for a different chemical and
should not be assumed to be directly applicable to (R)-2-Benzyl-3-hydroxypropyl Acetate.

Reference Data: Benzyl Acetate (CAS: 140-11-4)
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Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

H319: Causes serious eye

Eye Irritation 2A S
irritation
Specific Target Organ Toxicity H336: May cause drowsiness
] 3 (Central Nervous System) o
(Single Exposure) or dizziness
Specific Target Organ Toxicity ) H370: Causes damage to
] 1 (Respiratory System)
(Single Exposure) organs

N o H372: Causes damage to
Specific Target Organ Toxicity )
1 (Kidney) organs through prolonged or
(Repeated Exposure)
repeated exposure

- o H373: May cause damage to
Specific Target Organ Toxicity
2 (Mucous Membranes) organs through prolonged or
(Repeated Exposure)
repeated exposure

Hazardous to the Aquatic H412: Harmful to aquatic life

Environment (Chronic) with long lasting effects

Source: TCI Chemicals Safety Data Sheet for Benzyl Acetate.

Safe Handling and Storage

Given the lack of specific toxicity data, a conservative approach to handling and storage is
recommended. The following workflow outlines the general procedure for safely managing
(R)-2-Benzyl-3-hydroxypropyl Acetate in a laboratory setting.
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Safe Handling Workflow for (R)-2-Benzyl-3-hydroxypropyl Acetate

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or a face shield.

e Hand Protection: Use chemically resistant gloves (e.g., nitrile, neoprene). Change gloves
immediately if contaminated.

» Skin and Body Protection: Wear a laboratory coat, long pants, and closed-toe shoes.

» Respiratory Protection: If working outside of a fume hood or if aerosolization is possible, use
a NIOSH-approved respirator with an organic vapor cartridge.

Storage

Store in a tightly sealed container in a refrigerator at 2-8°C.[1] Ensure the storage area is well-
ventilated and away from incompatible materials.
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Experimental Protocols and Methodologies

(R)-2-Benzyl-3-hydroxypropyl Acetate is used in specialized organic synthesis. Below are
summaries of common experimental methodologies involving this compound, which highlight
contexts for its handling.

Synthesis and Purification

A typical synthesis involves the esterification of (R)-2-benzyl-3-hydroxypropanol with acetic acid
or acetic anhydride. Purification is commonly achieved through column chromatography on
silica gel using a solvent system such as ethyl acetate/hexane. These procedures should be
performed in a fume hood with appropriate PPE.

Analytical Characterization

The identity and purity of (R)-2-Benzyl-3-hydroxypropyl Acetate are often confirmed using
the following analytical techniques:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to confirm the
molecular structure.

e Mass Spectrometry (MS): High-resolution mass spectrometry is used to verify the exact
molecular weight.

« Infrared (IR) Spectroscopy: To identify functional groups, such as the ester carbonyl (~1735
cm~1) and the hydroxyl group (~3450 cm~1).

o Chiral High-Performance Liquid Chromatography (HPLC): A Chiralpak AD-H column can be
used to determine the enantiomeric purity.

The following diagram illustrates the logical flow of characterizing the compound after
synthesis.
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Workflow for the Characterization of the Compound

First Aid Measures

In the event of exposure, follow these general first aid guidelines and seek immediate medical
attention.

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.

« Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes. Remove

contaminated clothing.

+ Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.

¢ Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person.
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Spill and Disposal

o Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a suitable
container for chemical waste. Ventilate the area and wash the spill site after material pickup
is complete.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not
allow it to enter the environment.

Conclusion

(R)-2-Benzyl-3-hydroxypropyl Acetate is a valuable chiral intermediate in pharmaceutical
synthesis. Due to the absence of specific safety data, it must be handled with a high degree of
caution, assuming it may be hazardous. Adherence to the general safety protocols outlined in
this guide, including the consistent use of appropriate personal protective equipment and
engineering controls, is essential for minimizing risk. Researchers must conduct a thorough risk
assessment before beginning any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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